Cas no 2228270-62-8 (4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2228270-62-8
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 6484741
• PubChem ID: 165801469
• Update Time: 2025-05-20

4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole
• 2228270-62-8
• EN300-1740418

• Inchi： 1S/C10H17N5/c1-7(2)15-9(4)10(8(3)13-15)5-6-12-14-11/h7H,5-6H2,1-4H3
• InChI Key： IBVYMEQURMIXSR-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CCN=[N+]=[N-])C(C)=N1)C(C)C

Computed Properties

• Exact Mass: 207.14839556g/mol
• Monoisotopic Mass: 207.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.2Ų

Additional information on 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole

Introduction to 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole (CAS No. 2228270-62-8)

4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole (CAS No. 2228270-62-8) is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole incorporates several key functional groups, including an azido group and alkyl chains, which contribute to its reactivity and potential applications in synthetic chemistry. The presence of the azido group, in particular, opens up possibilities for further derivatization and modification, enabling the creation of novel compounds with tailored biological properties.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Research has shown that pyrazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific modifications in 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole, such as the dimethyl and propyl substituents, are designed to enhance its pharmacokinetic profile and improve target binding affinity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The azido group can be selectively transformed into other functional groups through various chemical reactions, such as nucleophilic substitution or reduction. This versatility makes 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole an attractive candidate for medicinal chemists seeking to develop new drugs.

Recent studies have explored the pharmacological properties of 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole in vitro and in vivo models. These investigations have highlighted its potential role in modulating key biological pathways associated with diseases such as cancer and inflammation. For instance, preliminary data suggest that this compound may inhibit the activity of certain enzymes involved in tumor growth and progression.

The synthesis of 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for greater customization of the compound's structure.

The safety profile of 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole is another critical consideration in its development. While the compound's reactivity presents some challenges during handling and storage, it does not pose significant hazards under controlled conditions. Proper laboratory protocols must be followed to ensure safe usage and minimize risks associated with its chemical properties.

Future research directions for 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole include further exploration of its biological activity and optimization of its pharmacokinetic properties. By leveraging computational modeling and high-throughput screening techniques, scientists can accelerate the discovery of novel derivatives with enhanced therapeutic potential. Additionally, investigating the compound's mechanism of action will provide valuable insights into its mode of interaction with biological targets.

The integration of 4-(2-azidoethyl)-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole into drug development pipelines represents a significant advancement in medicinal chemistry. Its unique structural features and functional versatility make it a promising candidate for addressing unmet medical needs across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.